Cas no 660429-77-6 (3H-1,2,4-Triazole-3-thione,2,4-dihydro-5-(1-hydroxyethyl)-4-(phenylmethyl)-)

• Product Name: 3H-1,2,4-Triazole-3-thione,2,4-dihydro-5-(1-hydroxyethyl)-4-(phenylmethyl)-
• CAS No: 660429-77-6
• MF: C₁₁H₁₃N₃OS
• MW: 235.305420637131
• CID: 1697159
• Update Time: 2024-08-31

3H-1,2,4-Triazole-3-thione,2,4-dihydro-5-(1-hydroxyethyl)-4-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione,2,4-dihydro-5-(1-hydroxyethyl)-4-(phenylmethyl)-
• 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-(1-hydroxyethyl)-4-(phenylmethyl)-

• Inchi： 1S/C11H13N3OS/c1-8(15)10-12-13-11(16)14(10)7-9-5-3-2-4-6-9/h2-6,8,15H,7H2,1H3,(H,13,16)
• InChI Key： UZEXRIZCZBTEFP-UHFFFAOYSA-N
• SMILES： N1=C(C(O)C)N(CC2=CC=CC=C2)C(=S)N1

Computed Properties

• Exact Mass: 235.07809

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 359.8±52.0 °C(Predicted)
• PSA: 47.86
• pka: 8.47±0.20(Predicted)